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Compound of Interest

Compound Name: Cyanoacetohydrazide

Cat. No.: B512044 Get Quote

Essential Safety and Handling Guide for
Cyanoacetohydrazide
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety protocols and logistical plans for the handling and disposal of

Cyanoacetohydrazide (CAS No. 140-87-4). Adherence to these procedures is essential to

ensure a safe laboratory environment.

Hazard Identification and Personal Protective Equipment
(PPE)
Cyanoacetohydrazide is a hazardous substance that requires careful handling to prevent

exposure.[1][2] It is classified as toxic if swallowed, harmful in contact with skin or if inhaled,

and causes skin and serious eye irritation.[1][2][3]

Table 1: Hazard Classifications for Cyanoacetohydrazide
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Hazard Classification GHS Category Signal Word

Acute Toxicity, Oral Category 3 Danger

Acute Toxicity, Dermal Category 4 Warning

Acute Toxicity, Inhalation Category 4 Warning

Skin Corrosion/Irritation Category 2 Warning

Serious Eye Damage/Eye

Irritation
Category 2A Warning

Specific Target Organ Toxicity

(Single Exposure)

Category 3 (Respiratory

system)
Warning

Table 2: Required Personal Protective Equipment (PPE)
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Body Part Required PPE
Specifications and Best
Practices

Eyes/Face

Chemical splash-resistant

safety glasses or goggles with

side protection. A face shield

may be appropriate for splash

risks.[1]

Must be tested and approved

under government standards

such as OSHA 29 CFR

1910.133 or EU EN166.[1] Do

not wear contact lenses as

they can absorb and

concentrate irritants.[3]

Hands Chemical-resistant gloves.

Select gloves based on the

specific hazards, duration of

use, and physical conditions of

the workplace.[1] Powder-free

gloves are recommended to

avoid contamination.[4]

Change gloves regularly (e.g.,

every 30-60 minutes) or

immediately if damaged or

contaminated.[4]

Body

Laboratory coat and close-toed

footwear are the minimum

requirements.[1] For greater

protection, especially when

handling larger quantities,

consider a chemical safety

suit.[5]

Protective clothing must be

selected based on the hazards

present.[1] Launder

contaminated clothing

separately before reuse.[3]

Respiratory

Use only in a well-ventilated

area. A respirator (e.g., N95

dust mask) is necessary if

ventilation is inadequate or

when there is a risk of dust

generation.[3][6]

Respirators are not a

substitute for proper

engineering controls like a

chemical fume hood.[1]

Step-by-Step Handling Protocol
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Engineering Controls:

Work in a well-ventilated area, preferably within a chemical fume hood, to keep airborne

concentrations low.[1]

Facilities must be equipped with an eyewash fountain and a safety shower.[1]

Pre-Handling:

Read and understand the Safety Data Sheet (SDS) for Cyanoacetohydrazide.

Ensure all required PPE is available and in good condition.

Inspect the container for any damage before opening.

Handling:

Don the appropriate PPE as outlined in Table 2.

Open and handle the container with care to minimize dust generation and accumulation.[1]

Avoid all personal contact, including inhalation of dust or fumes.[3]

Do not eat, drink, or smoke in the handling area.[1][7][8]

Keep the container tightly closed when not in use.[1]

Post-Handling:

Wash hands and any exposed skin thoroughly with soap and water after handling.[1][3][7]

Decontaminate the work area.

Remove and properly store or dispose of PPE.

Wash contaminated clothing before reuse.[1]

Emergency Procedures
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Table 3: First Aid Measures

Exposure Route First Aid Procedure

If Swallowed

Immediately call a poison center or doctor.[1][7]

[8] Rinse mouth.[1][7][8] Do NOT induce

vomiting.[1]

If on Skin

Wash with plenty of soap and water.[1][7] If skin

irritation occurs, get medical advice/attention.[1]

Take off contaminated clothing and wash it

before reuse.[1][3]

If Inhaled

Remove the person to fresh air and keep them

at rest in a comfortable position for breathing.[1]

Call a poison center or doctor if you feel unwell.

[1]

If in Eyes

Rinse cautiously with water for several minutes.

[1] Remove contact lenses, if present and easy

to do.[1] Continue rinsing.[1] If eye irritation

persists, get medical advice/attention.[1][8]

Spill Response:

Evacuate the area and remove all sources of ignition.[3]

Ensure adequate ventilation.[1]

Wear appropriate PPE, including respiratory protection.[1]

Prevent further leakage or spillage if it is safe to do so.[1]

Use dry clean-up procedures; avoid generating dust.[3] Vacuum, sweep up, or absorb with

inert material and place it into a suitable, labeled disposal container.[1][3]

Prevent the spill from entering drains or waterways.[1][3]

Storage and Disposal Plan
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Storage:

Store in a cool, dry, well-ventilated area in the original, tightly sealed container.[1][3]

Store locked up.[1][3]

Keep away from sources of ignition and incompatible materials such as strong oxidizing

agents.[1]

Disposal:

Dispose of contents and container to an approved waste disposal plant in accordance with

local, state, and federal regulations.[1][7][8]

Do not discharge into sewers or waterways.[3]

Contaminated packaging should be treated as the product itself.

Visual Workflow for Handling Cyanoacetohydrazide
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Workflow for Safe Handling of Cyanoacetohydrazide
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Caption: A flowchart outlining the key procedural steps for the safe handling of

Cyanoacetohydrazide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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